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Compound of Interest

Compound Name: 4-Methyl-2-octyn-4-ol

CAS No.: 74514-59-3

Cat. No.: B1295491

Get Quote

4-Methyl-2-octyn-4-ol is a tertiary acetylenic alcohol with a structure suggesting potential utility

as a chemical intermediate in various sectors, including specialty polymers, fragrance, or

pharmaceutical synthesis. As with any novel chemical entity destined for broader application, a

robust and early assessment of its toxicological profile is not merely a regulatory hurdle but a

cornerstone of responsible product development. A proactive, tiered approach to toxicity

screening allows for the early identification of potential hazards, conserves resources by

weeding out problematic candidates, and provides a data-driven foundation for further

development or discontinuation.

This guide outlines a comprehensive, multi-tiered strategy for the initial toxicity screening of 4-
Methyl-2-octyn-4-ol. The proposed workflow is designed to maximize data acquisition while

minimizing the use of resources, beginning with computational predictions and progressing to

targeted in vitro assays. This approach aligns with the principles of the 3Rs (Replacement,

Reduction, and Refinement) and follows internationally recognized standards, ensuring the

scientific integrity and regulatory relevance of the data generated. The causality behind each

experimental choice is explained, providing a self-validating system for researchers, scientists,

and drug development professionals.
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Compound Profile: 4-Methyl-2-octyn-4-ol
A thorough understanding of a compound's physicochemical properties is fundamental to

designing and interpreting toxicological studies. These properties influence absorption,

distribution, metabolism, and excretion (ADME), and can directly impact the compound's

interaction with biological systems. Currently, publicly available experimental data for 4-Methyl-
2-octyn-4-ol is limited; therefore, we rely on predicted properties to inform our initial

assessment.

Property Predicted Value Source

Molecular Formula C₉H₁₆O Cheméo[1]

Molecular Weight 140.22 g/mol -

Boiling Point 161.4 ± 8.0 °C ChemicalBook[2]

Density 0.887 ± 0.06 g/cm³ ChemicalBook[2]

pKa 13.28 ± 0.29 ChemicalBook[2]

The structure contains a hydroxyl group and an internal alkyne (carbon-carbon triple bond).

The tertiary alcohol moiety may be a site for metabolic glucuronidation, while the alkyne group

can, in some contexts, be associated with metabolic activation pathways. The lack of extensive

toxicological data on this specific molecule or close structural analogues necessitates the

systematic screening approach detailed herein.

A Tiered Strategy for Initial Toxicity Screening
The proposed screening cascade is a logical progression from broad, predictive analysis to

specific, mechanism-relevant biological assays. This tiered approach ensures that resource-

intensive in vitro experiments are guided by an initial computational hazard assessment.
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Tier 1: In Silico Assessment

Tier 2: In Vitro Cytotoxicity

Tier 3: In Vitro Genotoxicity

Compound Structure
(4-Methyl-2-octyn-4-ol)

QSAR & Structural Alert Analysis
(e.g., OECD QSAR Toolbox, Derek Nexus)

Input

Predicted Endpoints:
- Genotoxicity (Ames)

- Carcinogenicity
- Skin Sensitization
- hERG Inhibition

Predicts

Cell-Based Assays
(e.g., MTT, Neutral Red Uptake)

Guides Dose Selection

Determine IC50 Value
(Concentration-Response Curve)

Generates

Bacterial Reverse Mutation Assay
(Ames Test - OECD TG 471)

Guides Dose Selection

Mammalian Cell Micronucleus Test
(OECD TG 487)

Guides Dose Selection

Assess Mutagenicity & Clastogenicity

Initial Toxicity Profile & Risk Assessment
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Tier 1: In Silico Results
(Predictions)
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Tier 2: Cytotoxicity Results
(IC50 Value)

Tier 3: Genotoxicity Results
(Ames & Micronucleus)

Low Initial Risk
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Yes

Potential Hazard Identified
Review/Halt Development

No

Click to download full resolution via product page

Caption: Decision-making logic based on screening results.

Conclusion
This technical guide provides a structured, scientifically-grounded framework for the initial

toxicity screening of 4-Methyl-2-octyn-4-ol. By integrating in silico predictions with a core

battery of in vitro cytotoxicity and genotoxicity assays based on OECD guidelines, this strategy

ensures the generation of reliable and relevant data. This allows for an early, informed

decision-making process, upholding the principles of scientific integrity and responsible

chemical development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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